2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid

• IUPAC Name: 2-methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid
• InChI: InChI=1S/C8H6N2O2S/c1-4-10-6-2-5(8(11)12)3-9-7(6)13-4/h2-3H,1H3,(H,11,12)
• InChI Key: ZMOVNBGEVRHQBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)N=CC(=C2)C(=O)O
• Molecular Formula: C8H6N2O2S
• DSSTOX Substance ID: DTXSID201234668
• Molecular Weight: 194.21 g/mol
• CAS RN: 927801-67-0

Description

“2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid” is an organic compound. It is a derivative of thiazolo[5,4-b]pyridine, a class of compounds that have been identified as potent phosphoinositide 3-kinase inhibitors. These compounds have been synthesized and tested for their inhibitory activity, showing promising results.

Synthesis Analysis

The synthesis of thiazolo[5,4-b]pyridine derivatives involves several steps from commercially available substances. The process involves the design and synthesis of 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues. The compounds were prepared efficiently in seven steps, yielding moderate to good results.

Molecular Structure Analysis

The molecular structure of these compounds was characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis. The structure-activity relationships (SAR) study showed that certain functionalities and structural units were key for their inhibitory activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The reaction mechanism involves nucleophilic attack, formation of intermediate products, and rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were determined through various analyses. For example, the melting point, IR spectrum, and NMR data were obtained.

Mechanism of Action

Target of Action

The primary target of 2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid is PI3Kα , a class of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking . This compound has shown extremely strong PI3Kα inhibitory activity .

Mode of Action

The compound interacts with its target, PI3Kα, inhibiting its activity. This inhibition disrupts the normal functioning of the enzyme, leading to changes in the cellular processes it controls .

Biochemical Pathways

The inhibition of PI3Kα affects multiple downstream pathways. PI3Kα is involved in the PI3K/AKT/mTOR pathway, a critical regulator of cell survival and proliferation. By inhibiting PI3Kα, this compound can potentially disrupt these pathways, leading to altered cell behavior .

Result of Action

The result of the action of this compound is the inhibition of PI3Kα activity. This inhibition can lead to the disruption of various cellular processes controlled by PI3Kα, potentially leading to effects such as reduced cell proliferation and survival .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid in lab experiments is its wide range of biological activities. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial effects, making it a versatile compound for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. It has been found to be cytotoxic at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid. One potential direction is to further investigate its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infections. Another direction is to explore its mechanism of action in more detail, in order to better understand its pharmacological effects. Additionally, there may be potential for the development of new derivatives of this compound with improved pharmacological properties.

Scientific Research Applications

2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid has been extensively studied for its potential pharmacological properties. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been investigated for its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infections.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling “2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid”. This includes wearing protective eyewear and gloves, and ensuring good ventilation in the laboratory.